Cas no 185909-02-8 (1-(4-Phenoxyphenyl)pentan-1-amine)
185909-02-8 structure
Product Name:1-(4-Phenoxyphenyl)pentan-1-amine
CAS No:185909-02-8
MF:C17H21NO
MW:255.354744672775
CID:2103506
Update Time:2023-08-03
1-(4-Phenoxyphenyl)pentan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 1-(4-phenoxyphenyl)pentan-1-amine
- 1-(4-Phenoxyphenyl)pentan-1-amine
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- Inchi: 1S/C17H21NO/c1-2-3-9-17(18)14-10-12-16(13-11-14)19-15-7-5-4-6-8-15/h4-8,10-13,17H,2-3,9,18H2,1H3
- InChI Key: USBYYJPZKQSJEH-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)C(CCCC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 229
- Topological Polar Surface Area: 35.2
1-(4-Phenoxyphenyl)pentan-1-amine Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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